4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C28H27NO4/c1-17-23-15-12-21(29-27(31)19-6-10-20(11-7-19)28(2,3)4)16-24(23)33-26(17)25(30)18-8-13-22(32-5)14-9-18/h6-16H,1-5H3,(H,29,31)
• InChI Key: FSKBFEJKSZJOFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C28H27NO4
• Molecular Weight: 441.5 g/mol

Description

4-tert-Butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide (BMF-6) is an organic compound that belongs to the group of benzamides. It has been extensively studied for its potential use in drug design and development, as well as its potential applications in the field of biochemistry and physiology. This compound has been found to have various biological activities, such as anti-tumor, anti-inflammatory, and anti-oxidant effects. In addition, BMF-6 has been used in various laboratory experiments to study its biochemical and physiological effects on cells and organisms.

Scientific Research Applications

4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide has been studied for its potential use in drug design and development. It has been found to have various biological activities, such as anti-tumor, anti-inflammatory, and anti-oxidant effects. In addition, this compound has also been used in various laboratory experiments to study its biochemical and physiological effects on cells and organisms. For example, it has been found to inhibit the growth of human cancer cells in vitro and in vivo. Furthermore, this compound has been found to have anti-inflammatory and anti-oxidant effects in animal models.

Mechanism of Action

The exact mechanism of action of 4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide is not yet fully understood. However, it is believed that this compound binds to and inhibits the activity of certain enzymes involved in the regulation of cell growth and proliferation. In particular, it is thought to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. Additionally, this compound is believed to interact with other proteins involved in the regulation of cell growth and proliferation, such as the epidermal growth factor receptor (EGFR).
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects on cells and organisms. In particular, it has been found to inhibit the growth of human cancer cells in vitro and in vivo. Furthermore, this compound has been found to have anti-inflammatory and anti-oxidant effects in animal models. Additionally, this compound has been found to reduce the production of inflammatory molecules, such as prostaglandins and leukotrienes, in the body.

Advantages and Limitations for Lab Experiments

The major advantage of using 4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide in laboratory experiments is that it can be synthesized relatively easily, using a multi-step reaction process. Additionally, this compound has been found to have various biological activities, such as anti-tumor, anti-inflammatory, and anti-oxidant effects, which makes it a useful compound for studying the biochemical and physiological effects of drugs. However, one limitation of using this compound in laboratory experiments is that its exact mechanism of action is not yet fully understood.

Future Directions

In order to further understand the mechanism of action of 4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide, further research should be conducted to identify the specific proteins that this compound interacts with and how these interactions affect the regulation of cell growth and proliferation. Additionally, further studies should be conducted to determine the potential therapeutic applications of this compound, such as its use in the treatment of cancer and other diseases. Furthermore, further studies should be conducted to evaluate the safety and efficacy of this compound in human clinical trials. Finally, further research should be conducted to explore the potential use of this compound in combination with other drugs, in order to enhance its therapeutic effects.

Synthesis Methods

4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide can be synthesized through a multi-step reaction process. The first step involves the reaction of 4-methoxybenzoyl chloride with 3-methyl-1-benzofuran-6-yl-methylamine in an anhydrous dimethylformamide (DMF) solution. This reaction produces the N-substituted benzamide, which is then reacted with tert-butyl bromide in a DMF solution to form the this compound.